Cas no 99783-23-0 (2-Methyl-4,4,4-trifluorobutyric Acid)

• Product Name: 2-Methyl-4,4,4-trifluorobutyric Acid
• CAS No: 99783-23-0
• MF: C₅H₇F₃O₂
• MW: 156.103092432022
• MDL: MFCD00190640
• CID: 91183
• PubChem ID: 2775536
• Update Time: 2025-05-25

2-Methyl-4,4,4-trifluorobutyric Acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl 4,4,4-trifluorobutyric acid
• 2-Methyl-4,4,4-trifluorobutyric acid
• 4,4,4-trifluoro-2-methylbutanoic acid
• 2-Methyl-4,4,4-trifluorobutyric acid, AldrichCPR
• 4,4,4-trifluoro-2-methylbutyric acid
• MLS-0466781.0001
• 4,4,4-Trifluoro-2-methylbutyric acid, 95%
• AKOS005173391
• CS-0197541
• SCHEMBL301118
• E78157
• A846083
• FS-4624
• EN300-123763
• FT-0612961
• 2-METHYL-4,4,4-TRIFLUOROBUTYRICACID
• Z1201619644
• 4,4,4-trifluoro-2-methyl-butanoic Acid
• MFCD00190640
• CHEMBL1968754
• DTXSID30379579
• Butanoic acid, 4,4,4-trifluoro-2-methyl-
• 99783-23-0
• 2-Methyl-4,4,4-trifluorobutanoic acid
• DTXCID30330605
• 679-285-4
• WHB77525
• 2-Methyl-4,4,4-trifluorobutyric Acid

• MDL： MFCD00190640
• Inchi： 1S/C5H7F3O2/c1-3(4(9)10)2-5(6,7)8/h3H,2H2,1H3,(H,9,10)
• InChI Key： OBUKEMPWKGDRJV-UHFFFAOYSA-N
• SMILES： FC(CC(C(=O)O)C)(F)F
• BRN： 6917955

Computed Properties

• Exact Mass: 156.04000
• Monoisotopic Mass: 156.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.8

Experimental Properties

• Color/Form: colorless liquid
• Density: 1.274
• Boiling Point: 172-175°C
• Flash Point: 172-175°C
• Refractive Index: 1.3580
• Water Partition Coefficient: Soluble in water and ethanol, and insoluble in ether
• PSA: 37.30000
• LogP: 1.65950
• Solubility: Not determined

2-Methyl-4,4,4-trifluorobutyric Acid Security Information

• Hazard Statement： Corrosive
• Hazardous Material transportation number：3265
• Hazard Category Code： 34-36
• Safety Instruction： S26-S36/37/39-S45
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：II
• Risk Phrases：R34
• Packing Group：II
• Safety Term：8

Additional information on 2-Methyl-4,4,4-trifluorobutyric Acid

Recent Advances in the Application of 2-Methyl-4,4,4-trifluorobutyric Acid (CAS 99783-23-0) in Chemical Biology and Pharmaceutical Research

2-Methyl-4,4,4-trifluorobutyric acid (CAS 99783-23-0) has emerged as a versatile building block in the synthesis of bioactive molecules and pharmaceutical intermediates. Recent studies highlight its significance in medicinal chemistry, particularly in the development of fluorinated compounds that exhibit enhanced metabolic stability and bioavailability. This research brief consolidates the latest findings on this compound, focusing on its synthetic applications, biological activities, and potential therapeutic uses.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 2-Methyl-4,4,4-trifluorobutyric acid as a key intermediate in the synthesis of novel protease inhibitors. The trifluoromethyl group was found to significantly improve the binding affinity of these inhibitors to their target enzymes, offering promising avenues for antiviral drug development. The study utilized computational modeling and X-ray crystallography to elucidate the structural basis of this enhanced interaction.

In the field of radiopharmaceuticals, researchers have recently employed 2-Methyl-4,4,4-trifluorobutyric acid as a precursor for fluorine-18 labeled compounds. A 2024 report in Nuclear Medicine and Biology detailed its use in the efficient synthesis of PET tracers for oncology imaging. The compound's stability under radiolabeling conditions and favorable pharmacokinetic properties make it particularly valuable for this application.

Ongoing research at several academic institutions is exploring the potential of 2-Methyl-4,4,4-trifluorobutyric acid derivatives as modulators of protein-protein interactions. Preliminary results suggest that these compounds can selectively disrupt pathological protein complexes involved in neurodegenerative diseases. The unique electronic properties imparted by the trifluoromethyl group appear to be crucial for this activity.

From a synthetic chemistry perspective, recent advances have focused on developing more efficient and sustainable methods for producing 2-Methyl-4,4,4-trifluorobutyric acid. A 2023 patent application describes a biocatalytic approach that significantly reduces waste generation compared to traditional synthetic routes. This green chemistry innovation could facilitate broader adoption of the compound in pharmaceutical manufacturing.

Safety and toxicology studies of 2-Methyl-4,4,4-trifluorobutyric acid have also progressed, with recent data indicating favorable toxicological profiles for most proposed applications. However, researchers caution that certain derivatives may require additional evaluation for specific therapeutic indications. These findings were presented at the 2024 International Conference on Pharmaceutical Sciences.

Looking forward, the unique properties of 2-Methyl-4,4,4-trifluorobutyric acid position it as a valuable tool in drug discovery. Its ability to modulate both the physicochemical properties and biological activities of molecules makes it particularly attractive for addressing current challenges in medicinal chemistry. Future research directions likely include expanded structure-activity relationship studies and exploration of new therapeutic targets.